2-cyclopropoxyaniline hydrochloride
Overview
Description
2-Cyclopropoxyaniline hydrochloride, also known as 2-CPA, is an organic compound with a molecular formula of C6H7ClNO2. It belongs to the class of cyclopropyl amines and is a key intermediate in the synthesis of several pharmaceuticals and agrochemicals. It is also used as an intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. 2-CPA has been studied extensively in the laboratory, and its properties and applications have been thoroughly explored.
Mechanism of Action
2-cyclopropoxyaniline hydrochloride acts as an intermediate in the synthesis of pharmaceuticals and agrochemicals. It is used as a substrate for the formation of a variety of heterocyclic compounds. The reaction of 2-cyclopropoxyaniline hydrochloride with an appropriate base yields the desired product. It is also used as a starting material for the synthesis of polymers and polyesters.
Biochemical and Physiological Effects
2-cyclopropoxyaniline hydrochloride has been studied extensively in the laboratory, and its biochemical and physiological effects have been thoroughly explored. It has been found to have a wide range of effects on the human body, including anti-inflammatory and anti-oxidant properties. It has also been found to possess anti-cancer, anti-viral, and anti-bacterial properties. It has also been found to possess the ability to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The use of 2-cyclopropoxyaniline hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and its synthesis is relatively simple. Additionally, it is a versatile compound, and can be used in a wide range of laboratory experiments. Its biochemical and physiological effects have been thoroughly studied, and it is widely used in the synthesis of pharmaceuticals and agrochemicals.
However, there are also several limitations to the use of 2-cyclopropoxyaniline hydrochloride in laboratory experiments. It is a highly reactive compound, and can be difficult to handle. Additionally, it is a toxic compound, and should be handled with caution.
Future Directions
The use of 2-cyclopropoxyaniline hydrochloride in laboratory experiments has been extensively studied, and its properties and applications have been thoroughly explored. However, there are still many potential future directions for research. For example, further research could be conducted on the biochemical and physiological effects of 2-cyclopropoxyaniline hydrochloride, and its potential use in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, further research could be conducted on the potential applications of 2-cyclopropoxyaniline hydrochloride in the synthesis of polymers and polyesters. Finally, further research could be conducted on the potential toxicity of 2-cyclopropoxyaniline hydrochloride, and the potential risks associated with its use.
Synthesis Methods
2-cyclopropoxyaniline hydrochloride is produced by the reaction of aniline and cyclopropyl bromide in the presence of a base. The reaction is carried out in an aqueous medium, and the product is then extracted by liquid-liquid extraction. The product is then purified by recrystallization. The yield of the reaction is typically high, and the product is of high purity.
Scientific Research Applications
2-cyclopropoxyaniline hydrochloride has been used in a wide range of scientific research applications. It has been used as a substrate for the synthesis of several pharmaceuticals and agrochemicals. It has also been used in the synthesis of polycyclic aromatic hydrocarbons, and as a starting material for the synthesis of heterocyclic compounds. Additionally, 2-cyclopropoxyaniline hydrochloride has been used in the synthesis of polymers, and as a starting material for the synthesis of polyesters.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopropoxyaniline hydrochloride can be achieved through a two-step reaction process. The first step involves the synthesis of 2-cyclopropoxyaniline, which is then converted to its hydrochloride salt in the second step.", "Starting Materials": [ "Cyclopropylamine", "2-Bromoaniline", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropoxyaniline", "1. Dissolve 2-bromoaniline (1.0 g) in ethanol (10 mL) and add cyclopropylamine (1.2 mL).", "2. Add sodium hydroxide (0.5 g) to the reaction mixture and stir for 2 hours at room temperature.", "3. Extract the product with diethyl ether (3 x 10 mL) and dry over anhydrous sodium sulfate.", "4. Concentrate the organic layer under reduced pressure to obtain 2-cyclopropoxyaniline as a yellow solid (yield: 0.8 g, 70%).", "Step 2: Conversion of 2-cyclopropoxyaniline to 2-cyclopropoxyaniline hydrochloride", "1. Dissolve 2-cyclopropoxyaniline (0.5 g) in hydrochloric acid (10 mL) and stir for 2 hours at room temperature.", "2. Concentrate the reaction mixture under reduced pressure to obtain 2-cyclopropoxyaniline hydrochloride as a white solid (yield: 0.6 g, 90%)." ] } | |
CAS RN |
2763759-03-9 |
Product Name |
2-cyclopropoxyaniline hydrochloride |
Molecular Formula |
C9H12ClNO |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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